3-phenoxy-N-[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 3-phenoxy-N-(5-pyridin-4-yl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C20H14N4O2S/c25-18(22-20-24-23-19(27-20)14-9-11-21-12-10-14)15-5-4-8-17(13-15)26-16-6-2-1-3-7-16/h1-13H,(H,22,24,25)
• InChI Key: UVWAMZBFWAQRET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C(=O)NC3=NN=C(S3)C4=CC=NC=C4
• Molecular Formula: C20H14N4O2S
• Molecular Weight: 374.4 g/mol

Description

3-phenoxy-N-[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]benzamide is a chemical compound that has been extensively studied in scientific research. This compound has demonstrated potential in various applications, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 3-phenoxy-N-[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]benzamide is not yet fully understood. However, it is believed that this compound exerts its effects through the inhibition of various enzymes and signaling pathways involved in cellular processes such as cell growth, proliferation, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent anticancer activity by inducing apoptosis and inhibiting cell growth and proliferation. This compound has also demonstrated antimicrobial and antifungal activities by inhibiting the growth and replication of various microorganisms. Additionally, this compound has shown anti-inflammatory effects by reducing the production of inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

The advantages of using 3-phenoxy-N-[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]benzamide in lab experiments include its potent biological activity, low toxicity, and ease of synthesis. However, the limitations of using this compound include its limited solubility in aqueous solutions and the need for further studies to fully understand its mechanism of action.

Future Directions

For research on 3-phenoxy-N-[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]benzamide include exploring its potential in other applications such as neurodegenerative diseases, cardiovascular diseases, and metabolic disorders. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties for clinical use.
In conclusion, this compound is a promising chemical compound that has demonstrated potential in various scientific research applications. Further studies are needed to fully understand its mechanism of action and to explore its potential in other fields of research.

Synthesis Methods

The synthesis of 3-phenoxy-N-[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]benzamide involves the reaction of 4-pyridinecarboxylic acid hydrazide with 2-chloro-5-nitrobenzoic acid, followed by reduction with tin (II) chloride to form 5-amino-1,3,4-thiadiazole-2-thiol. The resulting compound is then reacted with 4-phenoxybenzoyl chloride to form the final product.

Scientific Research Applications

3-phenoxy-N-[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]benzamide has been extensively studied for its potential in medicinal chemistry, pharmacology, and biochemistry. This compound has demonstrated promising results in various applications, including anticancer, antimicrobial, antifungal, and anti-inflammatory activities.